N-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]-2-hydrazinyl-2-oxoacetamide

• Molecular Formula: C8H13N5O2
• Molecular Weight: 211.22 g/mol
• IUPAC Name: N-[(1,5-dimethylpyrazol-4-yl)methyl]-2-hydrazinyl-2-oxoacetamide
• InChI: InChI=1S/C8H13N5O2/c1-5-6(4-11-13(5)2)3-10-7(14)8(15)12-9/h4H,3,9H2,1-2H3,(H,10,14)(H,12,15)
• InChI Key: DNAAVLQXJPSOJA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C)CNC(=O)C(=O)NN

Description

N-[(1,5-DIMETHYL-1H-PYRAZOL-4-YL)METHYL]-2-HYDRAZINO-2-OXOACETAMIDE is a compound that belongs to the class of pyrazole derivatives. Pyrazoles are known for their versatile applications in organic synthesis and medicinal chemistry due to their unique structural properties

Preparation Methods

The synthesis of N-[(1,5-DIMETHYL-1H-PYRAZOL-4-YL)METHYL]-2-HYDRAZINO-2-OXOACETAMIDE typically involves the reaction of 1,5-dimethyl-1H-pyrazole-4-carbaldehyde with hydrazine hydrate and oxalic acid. The reaction is carried out under reflux conditions in an ethanol solvent .

Chemical Reactions Analysis

N-[(1,5-DIMETHYL-1H-PYRAZOL-4-YL)METHYL]-2-HYDRAZINO-2-OXOACETAMIDE undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the hydrazino group, using reagents like alkyl halides or acyl chlorides.

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding pyrazole carboxylic acids, while reduction may produce hydrazine derivatives .

Scientific Research Applications

N-[(1,5-DIMETHYL-1H-PYRAZOL-4-YL)METHYL]-2-HYDRAZINO-2-OXOACETAMIDE has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex heterocyclic compounds.

Biology: The compound has shown potential as an inhibitor in enzyme assays and as a ligand in binding studies.

Medicine: Research indicates its potential use in developing new pharmaceuticals, particularly for its anti-inflammatory and anticancer properties.

Industry: It is used in the synthesis of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of N-[(1,5-DIMETHYL-1H-PYRAZOL-4-YL)METHYL]-2-HYDRAZINO-2-OXOACETAMIDE involves its interaction with specific molecular targets. The compound is known to bind to certain enzymes, inhibiting their activity and thereby exerting its biological effects . The pathways involved include the inhibition of key enzymes in metabolic pathways, leading to the desired therapeutic outcomes .

Comparison with Similar Compounds

N-[(1,5-DIMETHYL-1H-PYRAZOL-4-YL)METHYL]-2-HYDRAZINO-2-OXOACETAMIDE can be compared with other pyrazole derivatives such as:

Dipyrone: Known for its analgesic and antipyretic properties.

4-Aminoantipyrine: Used in various chemical and biological assays.

3,5-Dinitro-1H-pyrazole: Explored for its potential as an energetic material.

The uniqueness of N-[(1,5-DIMETHYL-1H-PYRAZOL-4-YL)METHYL]-2-HYDRAZINO-2-OXOACETAMIDE lies in its specific structural features and the range of applications it offers in different scientific fields .